Cas no 131941-33-8 (3-Isopropyl-5-nitropyridine)
3-Isopropyl-5-nitropyridine structure
Product Name:3-Isopropyl-5-nitropyridine
CAS No:131941-33-8
MF:C8H10N2O2
MW:166.177201747894
CID:102235
PubChem ID:45096320
Update Time:2025-04-18
3-Isopropyl-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-methylethyl)-5-nitro-Pyridine
- 3-nitro-5-propan-2-ylpyridine
- Pyridine,3-(1-methylethyl)-5-nitro-
- 3-Isopropyl-5-nitropyridine
- Pyridine, 3-(1-methylethyl)-5-nitro- (9CI)
- AKOS016009234
- O11025
- CS-0318610
- AS-50133
- 131941-33-8
- SCHEMBL17239861
- DTXSID00667475
- GS2443
- 3-Nitro-5-(propan-2-yl)pyridine
- DB-105625
-
- MDL: MFCD18803311
- Inchi: 1S/C8H10N2O2/c1-6(2)7-3-8(10(11)12)5-9-4-7/h3-6H,1-2H3
- InChI Key: YAVLACOHVXDOBS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN=CC(=C1)C(C)C)=O
Computed Properties
- Exact Mass: 166.0743
- Monoisotopic Mass: 166.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 56.03
3-Isopropyl-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I872800-10mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | I872800-50mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 50mg |
$ 115.00 | 2022-06-02 | ||
| TRC | I872800-100mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 100mg |
$ 185.00 | 2022-06-02 | ||
| Chemenu | CM127104-1g |
3-isopropyl-5-nitropyridine |
131941-33-8 | 95% | 1g |
$355 | 2021-08-05 | |
| Chemenu | CM127104-250mg |
3-isopropyl-5-nitropyridine |
131941-33-8 | 95% | 250mg |
$146 | 2024-08-02 | |
| Chemenu | CM127104-1g |
3-isopropyl-5-nitropyridine |
131941-33-8 | 95% | 1g |
$292 | 2024-08-02 | |
| Alichem | A029188226-5g |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 95% | 5g |
$936.00 | 2022-04-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P85980-1g |
3-nitro-5-propan-2-ylpyridine |
131941-33-8 | 1g |
¥5652.0 | 2021-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1389280-100mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 95+% | 100mg |
¥1458.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1389280-250mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 95+% | 250mg |
¥2721.00 | 2024-08-09 |
3-Isopropyl-5-nitropyridine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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